Cas no 2171727-53-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a hex-4-ynoyl linker and a 3-methylpyrrolidine-3-carboxylic acid moiety. This compound is designed for peptide synthesis, particularly in solid-phase applications, where the Fmoc group provides selective deprotection under mild basic conditions. The alkyne functionality in the side chain enables further modifications via click chemistry, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating conjugation or labeling. The sterically hindered 3-methylpyrrolidine-3-carboxylic acid enhances structural diversity, making it valuable for designing constrained peptides or peptidomimetics. Its high purity and well-defined reactivity profile ensure reliable performance in complex synthetic workflows.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid structure
2171727-53-8 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid
CAS No:2171727-53-8
MF:C27H28N2O5
MW:460.521627426147
CID:6264270
PubChem ID:165962161
Update Time:2025-05-26

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylpyrrolidine-3-carboxylic acid
    • EN300-1473475
    • 2171727-53-8
    • Inchi: 1S/C27H28N2O5/c1-3-4-13-23(24(30)29-15-14-27(2,17-29)25(31)32)28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-2H3,(H,28,33)(H,31,32)
    • InChI Key: XYVNVNYSFUJEDH-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

  • Exact Mass: 460.19982200g/mol
  • Monoisotopic Mass: 460.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid: A Comprehensive Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylpyrrolidine-3-carboxylic acid is a complex organic compound with the CAS number 2171727-53-8. This compound is notable for its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexafluoroisopropanol (HFIP) moiety, and a pyrrolidine ring. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including drug discovery, materials science, and advanced chemical synthesis.

The Fmoc group, derived from 9H-fluoren, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the molecule during synthesis or in biological systems. The hexafluoroisopropanol (HFIP) moiety adds hydrophobicity and stability to the molecule, making it suitable for applications in lipid-like environments or as a component in amphiphilic molecules. The pyrrolidine ring, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for interactions in biological systems.

Recent studies have highlighted the importance of such complex molecules in the development of new therapeutic agents. For instance, researchers have explored the use of similar compounds as scaffolds for drug delivery systems due to their ability to encapsulate and release bioactive molecules in a controlled manner. Additionally, the unique combination of functional groups in this compound makes it an ideal candidate for click chemistry reactions, enabling the construction of larger and more complex molecules with precision.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The use of HFIP as a solvent in certain steps has been shown to enhance reaction efficiency and selectivity. Furthermore, advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are essential for pharmacological studies.

The application of this compound extends beyond traditional chemical synthesis. Its ability to form self-assembled structures has been leveraged in the development of nanomaterials for sensing and imaging applications. For example, researchers have utilized its amphiphilic properties to create vesicles that can encapsulate fluorescent dyes or therapeutic agents for targeted delivery.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent investigations have revealed that under certain conditions, this compound undergoes hydrolytic cleavage of its ester bonds, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl3-methylpyrrolidine3-carboxylic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and green chemistry. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge will undoubtedly grow.

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